Cas no 2411327-43-8 ((2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide)
(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- Z3952172910
- (2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide
- (E)-N-(1-Benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide
-
- Inchi: 1S/C18H25N3O2/c1-20(2)12-7-11-17(22)19-16-10-6-13-21(18(16)23)14-15-8-4-3-5-9-15/h3-5,7-9,11,16H,6,10,12-14H2,1-2H3,(H,19,22)/b11-7+
- InChI Key: PLGKEABALTUTFK-YRNVUSSQSA-N
- SMILES: O=C1C(CCCN1CC1C=CC=CC=1)NC(/C=C/CN(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 428
- XLogP3: 1.4
- Topological Polar Surface Area: 52.6
(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26581994-0.05g |
(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide |
2411327-43-8 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on (2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide
The Comprehensive Overview of (2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide (CAS No. 2411327-43-8)
(2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide, commonly referred to by its CAS number 2411327-43-8, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate molecular structure, which includes a piperidine ring, a benzyl group, and a butenamide moiety. The presence of these functional groups endows the compound with unique chemical properties, making it a subject of interest in both academic and industrial settings.
The synthesis of (2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and enamine chemistry to achieve the desired product. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these processes, paving the way for large-scale production and application.
One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have demonstrated that (2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide exhibits significant activity against various enzymes, including histone deacetylases (HDACs). HDAC inhibitors are known for their role in epigenetic regulation and have shown promise in the treatment of cancer and neurodegenerative diseases. The compound's ability to modulate these enzymes makes it a valuable tool in drug discovery research.
In addition to its enzymatic activity, this compound has also been investigated for its role in peptide synthesis and as a building block for more complex molecules. Its structural versatility allows for easy modification, enabling researchers to explore a wide range of chemical space. Recent studies have highlighted its utility in the development of bioconjugates and targeted drug delivery systems, further underscoring its importance in modern medicinal chemistry.
The structural elucidation and characterization of (2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)butenamide have been achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided insights into its three-dimensional arrangement, which is critical for understanding its interactions with biological targets.
From an environmental standpoint, the compound's stability under various conditions has been evaluated to ensure its safe handling and disposal. Research indicates that it is stable under normal storage conditions but may undergo degradation under extreme pH or thermal conditions. These findings are essential for its industrial application and regulatory compliance.
In conclusion, (2E)-N-(1-benzyl-2 oxopiperidin 3 yl) 4 (dimethylamino) but 5 enamide (CAS No. 6 7 8) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with cutting-edge synthetic methodologies and bioactivity profiles, positions it as a key player in advancing scientific research and therapeutic development.
2411327-43-8 ((2E)-N-(1-benzyl-2-oxopiperidin-3-yl)-4-(dimethylamino)but-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)